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Compound of Interest

Compound Name: dimethylsila-14-crown-5
CAS No.: 70851-49-9
Cat. No.: B1584946
Get Quote
. J

Executive Summary

Dimethylsila-14-crown-5 (CAS: 70851-49-9) is a specialized organosilicon analog of the
conventional crown ether family.[1] Unlike standard all-carbon crown ethers (e.g., 15-crown-5),
DMS14CS5 incorporates a dimethylsilyl unit (

) into the macrocyclic backbone.[1] This structural modification fundamentally alters its solubility
and stability profile:

» Enhanced Lipophilicity: The methyl groups on the silicon atom increase solubility in non-polar
organic solvents (e.g., hexane, toluene) compared to standard polyethers.

 Hydrolytic Instability: The

linkages are susceptible to hydrolysis.[1] While DMS14C5 is highly soluble in organic media,
it degrades in aqueous or wet protic environments.[1]

* Reduced Toxicity: It exhibits significantly lower acute toxicity (
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mg/kg) compared to 15-crown-5, making it a safer alternative for scale-up in drug
development workflows.[1]

Physicochemical Characterization

Before attempting dissolution, verify the compound's integrity. DMS14C5 should appear as a
clear, colorless liquid.[1][2][3][4] Cloudiness often indicates hydrolysis (formation of
dimethylsilanediol polymers).[1]

ble 1: Physical ies of Dimethylsila-14- 5

Property Value Context
Molecular Formula MW: 250.37 g/mol
Physical State Liquid Viscous, colorless, odorless

@ 0.5 mmHg (High boiling

Boiling Point 125-129 °C ) o
solvent required for distillation)
Density 1.08 g/mL Slightly denser than water
Refractive Index 1.4522 @ 20°C
_ Non-flammable under standard
Flash Point >110 °C -
lab conditions
) o ) Reacts with moisture to
Hydrolytic Sensitivity High

release Tetraethylene glycol

Solubility Profile & Solvent Compatibility

The solubility of DMS14C5 is governed by the "Like Dissolves Like" principle, but with a critical
stability constraint. The lipophilic dimethylsilyl group facilitates solvation in low-dielectric media,
while the polyether chain maintains compatibility with polar aprotic solvents.

Solvent Compatibility Matrix
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Solvent Class Solubility Stability Recommendation
Chlorinated Primary Choice.
Hydrocarbons(DCM, Miscible High Excellent for synthesis
Chloroform) and extraction.[1]
Aromatic Preferred. Ideal for
Hydrocarbons(Toluen Miscible High Phase Transfer
e, Benzene) Catalysis (PTC).[1]
Good.[1] Higher
Aliphatic solubility than 15-
Hydrocarbons(Hexane  Soluble High crown-5 due to
, Heptane)
groups.[1]
Use Fresh/Dry.
Polar Aprotic(THF, o Ensure solvents are
o Miscible Moderate
Acetonitrile, DMF) anhydrous to prevent
hydrolysis.[1]
Avoid. Risk of
Polar Protic(Methanol, solvolysis/transesterifi
Soluble Low ] ]
Ethanol) cation at the Si-O
bond.[1]
Strictly Avoid.
Hydrolyzes to
Water Decomposes None

dimethylsilanediol and
PEG.[1]

Mechanistic Insight: The Silicon Effect

The substitution of an ethylene bridge (

) with a dimethylsilyl group (

) introduces two methyl groups that point outward from the ring.[1]

» Steric Bulk: These groups disrupt the crystal lattice, keeping the material liquid at room

temperature.[1]
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 Lipophilicity: The greasy methyl shell allows the molecule to dissolve readily in super-
nonpolar solvents (like hexanes) where standard PEGs might phase separate.[1]
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Figure 1: Structural basis for the dual-solubility nature of DMS14C5.[1] The methyl groups
engage non-polar solvents, while the ether core sequesters cations.

Experimental Protocols

Protocol A: Preparation of Anhydrous Stock Solution
(0.1 M)

Objective: Create a stable stock solution for Phase Transfer Catalysis (PTC) or ion sensing.
Reagents: Dimethylsila-14-crown-5 (95%+), Dichloromethane (Anhydrous, =99.8%), 3A
Molecular Sieves.[1]

Glassware Prep: Flame-dry a 100 mL volumetric flask and purge with Nitrogen (

) or Argon.

Weighing: Syringe transfer 2.50 g (approx. 2.3 mL) of DMS14CS5 into the flask. Note:
Weighing by difference is recommended due to viscosity.

Dissolution: Add approx. 50 mL of anhydrous Dichloromethane (DCM). Swirl gently;
dissolution should be instantaneous.[1]

Volume Adjustment: Dilute to the mark with DCM.
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« Storage: Add activated 3A molecular sieves to the flask. Seal with a septum and Parafilm.[1]
Store at 4°C.[1]

o Validation: The solution should remain clear. Haze indicates moisture ingress.[1]
Protocol B: Phase Transfer Catalysis (Solid-Liquid)
Objective: Solubilize an inorganic salt (e.g.,

or
) in Toluene.[1]

o System: Charge a reaction vessel with solid salt (1.0 equiv) and anhydrous Toluene.
o Catalyst Addition: Add DMS14C5 (0.05 — 0.10 equiv).

o Observation: Upon stirring, the supernatant should take on the color of the anion (e.g.,
purple for permanganate) within 5—10 minutes, indicating successful transport of the ion pair
into the organic phase.

e Mechanism: The DMS14C5 wraps the cation (

or

), creating a lipophilic exterior that drags the anion into the toluene.
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Figure 2: Phase Transfer Catalysis workflow using DMS14C5 to solubilize inorganic salts in
non-polar media.

Stability & Degradation Warning
The primary failure mode when using silacrowns is hydrolysis.[1] Unlike all-carbon crowns, the

bond is chemically distinct.[1]

e Reaction:

[1]
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e Products: Dimethylsilanediol (polymerizes to silicone oils) and Tetraethylene glycol.[1]

o Consequence: Loss of catalytic activity and contamination of the reaction mixture with
glycols.

Safety Note: While DMS14CS5 is less toxic than 15-crown-5, its hydrolysis products (glycols)
and the silanes should still be handled with standard PPE (gloves, goggles).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Solubility & Stability Profile of
Dimethylsila-14-crown-5[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584946/docs#technical-guide-solubility-stability-
profile-of-dimethylsila-14-crown-5-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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